Cas no 20630-50-6 (4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydroc hloride)

4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydroc hloride structure
20630-50-6 structure
Product Name:4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydroc hloride
CAS No:20630-50-6
MF:C9H14Cl3N3O
MW:286.585958957672
CID:910158
PubChem ID:209861
Update Time:2025-04-19

4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydroc hloride Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydroc hloride
    • 4,5-dichloro-2-[3-(dimethylamino)propyl]pyridazin-3-one,hydrochloride
    • DTXSID10174660
    • 4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydrochloride
    • 20630-50-6
    • 3(2H)-Pyridazinone, 4,5-dichloro-2-(3-(dimethylamino)propyl)-, monohydrochloride
    • Inchi: 1S/C9H13Cl2N3O.ClH/c1-13(2)4-3-5-14-9(15)8(11)7(10)6-12-14;/h6H,3-5H2,1-2H3;1H
    • InChI Key: MBRYWQFRADYYGD-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=NN(C1=O)CCCN(C)C)Cl.Cl

Computed Properties

  • Exact Mass: 285.02052
  • Monoisotopic Mass: 285.020245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 313
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.9Ų

Experimental Properties

  • PSA: 35.91
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd